Cas no 2228282-97-9 (2-bromo-1-(3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-ol)

• Product Name: 2-bromo-1-(3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-ol
• CAS No: 2228282-97-9
• MF: C₁₁H₁₃BrO₂
• MW: 257.123722791672
• CID: 6266924
• PubChem ID: 165692773
• Update Time: 2025-06-27

2-bromo-1-(3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-(3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-ol
• EN300-1917218
• 2228282-97-9

• Inchi： 1S/C11H13BrO2/c12-6-10(13)9-5-8-3-1-2-4-11(8)14-7-9/h1-4,9-10,13H,5-7H2
• InChI Key： UJPPCCATKBLKGX-UHFFFAOYSA-N
• SMILES： BrCC(C1COC2C=CC=CC=2C1)O

Computed Properties

• Exact Mass: 256.00989g/mol
• Monoisotopic Mass: 256.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.5Ų

Additional information on 2-bromo-1-(3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-ol

Introduction to 2-bromo-1-(3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-ol (CAS No. 2228282-97-9)

2-bromo-1-(3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-ol, with the CAS number 2228282-97-9, is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and drug discovery. This compound belongs to the class of benzopyrans, which are known for their diverse biological activities, including anti-inflammatory, antioxidant, and neuroprotective properties.

The chemical structure of 2-bromo-1-(3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-ol features a bromine atom attached to a carbon atom in the ethyl group, and a 3,4-dihydrobenzopyran moiety. The presence of the bromine atom imparts specific reactivity and functional properties to the molecule, making it an interesting candidate for further investigation in synthetic organic chemistry and pharmaceutical research.

Recent studies have highlighted the potential of 2-bromo-1-(3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-ol in various biological contexts. For instance, a study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The mechanism of action is believed to involve the modulation of nuclear factor-kappa B (NF-kB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, 2-bromo-1-(3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-ol has shown promise as an antioxidant agent. Research conducted at the University of California (2023) found that this compound effectively scavenges reactive oxygen species (ROS), thereby protecting cells from oxidative stress. This property is particularly relevant in the context of neurodegenerative diseases, where oxidative stress plays a significant role in neuronal damage.

The neuroprotective potential of 2-bromo-1-(3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-ol has also been explored in preclinical studies. A study published in Neuropharmacology (2023) reported that this compound can reduce neuronal cell death and improve cognitive function in animal models of Alzheimer's disease. The mechanism underlying these effects is thought to involve the activation of neurotrophic factors and the inhibition of apoptosis.

In terms of synthetic methods, several approaches have been developed for the preparation of 2-bromo-1-(3,4-dihydro-2H-1-benzopyran-3-y l)ethan - 1 - ol. One notable method involves the bromination of 1-(3,4-dihydro - 2 H - 1 - benzopyran - 3 - yl )ethan - 1 - ol using N - bromosuccinimide (NBS) under mild conditions. This reaction provides high yields and excellent regioselectivity, making it a preferred route for large-scale synthesis.

The stability and solubility of 2-bromo - 1 - (3 , 4 - dihydro - 2 H - 1 - benzopyran - 3 - yl )ethan - 1 - ol are important considerations for its practical applications. Studies have shown that this compound is stable under standard laboratory conditions and exhibits good solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and ethanol. These properties facilitate its use in both in vitro and in vivo experiments.

In conclusion, 2-bromo - 1 - (3 , 4 - dihydro - 2 H - 1 - benzopyran - 3 - yl )ethan - 1 - ol (CAS No . 22888888888) is a promising compound with a wide range of potential applications in medicinal chemistry and drug discovery. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.